6-Chloro-4-methyl-3-(4-nitrophenyl)chromen-2-one
Description
“6-Chloro-4-methyl-3-(4-nitrophenyl)chromen-2-one” is a chemical compound that belongs to the class of oxygen-containing heterocycles . It acts as a major building block in a large class of medicinal compounds . It has a molecular formula of C16H10ClNO4 and a molecular weight of 315.71 .
Synthesis Analysis
The synthesis of such compounds often involves a simple nucleophilic substitution reaction . For instance, new carbamates of 4-nitrophenylchloroformate were synthesized using this method . The products were characterized by IR, NMR, Mass spectra, and CHN analysis .Chemical Reactions Analysis
While specific chemical reactions involving “6-Chloro-4-methyl-3-(4-nitrophenyl)chromen-2-one” are not available, it’s known that chroman-4-one derivatives can undergo various chemical reactions . For example, they can participate in catalytic protodeboronation of pinacol boronic esters .Physical And Chemical Properties Analysis
The compound has a molecular formula of C16H10ClNO4 and a molecular weight of 315.71 . Unfortunately, specific physical and chemical properties like melting point, boiling point, and density were not found in the sources.Future Directions
The chroman-4-one framework, which “6-Chloro-4-methyl-3-(4-nitrophenyl)chromen-2-one” likely contains, is a significant structural entity with diverse applications in the scientific, industrial, and pharmaceutical sectors . Continuous efforts are being made to improve the methodologies of synthesizing 4-chromanone-derived compounds . This suggests that “6-Chloro-4-methyl-3-(4-nitrophenyl)chromen-2-one” and similar compounds may have promising future applications in various fields, particularly in drug development .
properties
IUPAC Name |
6-chloro-4-methyl-3-(4-nitrophenyl)chromen-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClNO4/c1-9-13-8-11(17)4-7-14(13)22-16(19)15(9)10-2-5-12(6-3-10)18(20)21/h2-8H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPTNXDYEYWQCBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=C(C=C2)Cl)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-4-methyl-3-(4-nitrophenyl)chromen-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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